N-((4-benzyl-5-((2-(5-(4-methoxyphenyl)-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-1-yl)-2-oxoethyl)thio)-4H-1,2,4-triazol-3-yl)methyl)furan-2-carboxamide

• IUPAC Name: N-[[4-benzyl-5-[2-[3-(4-methoxyphenyl)-5-thiophen-2-yl-3,4-dihydropyrazol-2-yl]-2-oxoethyl]sulfanyl-1,2,4-triazol-3-yl]methyl]furan-2-carboxamide
• InChI: InChI=1S/C31H28N6O4S2/c1-40-23-13-11-22(12-14-23)25-17-24(27-10-6-16-42-27)35-37(25)29(38)20-43-31-34-33-28(18-32-30(39)26-9-5-15-41-26)36(31)19-21-7-3-2-4-8-21/h2-16,25H,17-20H2,1H3,(H,32,39)
• InChI Key: VELCTEFASQLWGK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2CC(=NN2C(=O)CSC3=NN=C(N3CC4=CC=CC=C4)CNC(=O)C5=CC=CO5)C6=CC=CS6
• Molecular Formula: C31H28N6O4S2
• Molecular Weight: 612.7 g/mol
• CAS No.: 361149-20-4

Description

N-((4-benzyl-5-((2-(5-(4-methoxyphenyl)-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-1-yl)-2-oxoethyl)thio)-4H-1,2,4-triazol-3-yl)methyl)furan-2-carboxamide is a useful research compound. Its molecular formula is C31H28N6O4S2 and its molecular weight is 612.72. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antibacterial and Antifungal Applications

Research has shown that compounds with complex structures involving benzyl, methoxyphenyl, thiophenyl, pyrazolyl, triazolyl, and furan moieties have been synthesized and tested for their antibacterial and antifungal properties. For example, compounds with 1,3,4-oxadiazole and 1,3,4-triazole derivatives have demonstrated promising antibacterial activity, highlighting the potential for developing new antimicrobial agents from these chemical classes (Aghekyan et al., 2020), (Başoğlu et al., 2013).

Anti-Inflammatory and Analgesic Agents

Novel heterocyclic compounds derived from similar chemical scaffolds have been investigated for their anti-inflammatory and analgesic activities. These studies indicate the potential of such compounds to serve as the basis for developing new therapeutic agents in these domains (Abu‐Hashem et al., 2020).

Anticancer Activity

Compounds featuring pyrazole, triazole, and furan moieties have been synthesized and tested for their cytotoxicity against various cancer cell lines, demonstrating potential as anticancer agents. The design and synthesis of these compounds, followed by testing for their biological activity, underscore the importance of such chemical structures in medicinal chemistry research (Hassan et al., 2014).

Antiprotozoal and Antiviral Properties

Research into the antiprotozoal and antiviral properties of compounds with similar structural features has also been conducted, with some derivatives showing promising activity against specific strains of viruses and protozoa. This suggests potential applications in the treatment of infectious diseases (Flefel et al., 2012).